Cas no 349102-24-5 (Pyrrolo[2,1-b]thiazole-3-carboxylicacid, 6-aminohexahydro-5-oxo-)

• Product Name: Pyrrolo[2,1-b]thiazole-3-carboxylicacid, 6-aminohexahydro-5-oxo-
• CAS No: 349102-24-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 302737
• PubChem ID: 45089606
• Update Time: 2025-04-19

Pyrrolo[2,1-b]thiazole-3-carboxylicacid, 6-aminohexahydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]thiazole-3-carboxylicacid, 6-aminohexahydro-5-oxo-
• Pyrrolo[2,1-b]thiazole-3-carboxylic acid, 6-aminohexahydro-5-oxo- (9CI)
• 6-amino-5-oxo-3,6,7,7a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazole-3-carboxylic acid
• 6-Amino-5-oxohexahydropyrrolo[2,1-b][1,3]thiazole-3-carboxylic acid
• 6-Amino-5-oxohexahydropyrrolo[2,1-b]thiazole-3-carboxylic acid
• 349102-24-5
• SCHEMBL10331878
• DTXSID00666504

• Inchi： 1S/C7H10N2O3S/c8-3-1-5-9(6(3)10)4(2-13-5)7(11)12/h3-5H,1-2,8H2,(H,11,12)
• InChI Key： AAHBEMOPWWGUCA-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N2C(C(CC12)N)=O

Computed Properties

• Exact Mass: 202.0413
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.63